Cas no 1511951-00-0 (1-1-(2-chlorophenyl)cyclopropylethan-1-amine)

• Product Name: 1-1-(2-chlorophenyl)cyclopropylethan-1-amine
• CAS No: 1511951-00-0
• MF: C₁₁H₁₄ClN
• MW: 195.688561916351
• CID: 5915887
• PubChem ID: 83685867
• Update Time: 2025-05-25

1-1-(2-chlorophenyl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(2-chlorophenyl)cyclopropylethan-1-amine
• 1-[1-(2-chlorophenyl)cyclopropyl]ethan-1-amine
• EN300-1965888
• 1511951-00-0

• Inchi： 1S/C11H14ClN/c1-8(13)11(6-7-11)9-4-2-3-5-10(9)12/h2-5,8H,6-7,13H2,1H3
• InChI Key： OGIPMYOIBCWVQX-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1(C(C)N)CC1

Computed Properties

• Exact Mass: 195.0814771g/mol
• Monoisotopic Mass: 195.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-1-(2-chlorophenyl)cyclopropylethan-1-amine

Professional Introduction to 1-1-(2-chlorophenyl)cyclopropylethan-1-amine (CAS No. 1511951-00-0)

1-1-(2-chlorophenyl)cyclopropylethan-1-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1511951-00-0, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound consists of a cyclopropyl group attached to an ethanamine moiety, with a chlorophenyl substituent at the 1-position, which contributes to its distinct chemical behavior and reactivity.

The synthesis and characterization of 1-1-(2-chlorophenyl)cyclopropylethan-1-amine have been extensively studied in recent years. Researchers have explored various synthetic pathways to optimize yield and purity, leveraging advanced techniques such as transition metal catalysis and asymmetric synthesis. These efforts have led to the development of more efficient and scalable methods for producing this compound, which is crucial for its further application in drug discovery and development.

One of the most compelling aspects of 1-1-(2-chlorophenyl)cyclopropylethan-1-amine is its pharmacological potential. The presence of the chlorophenyl group suggests that this compound may exhibit properties such as binding affinity to specific biological targets, making it a valuable candidate for further investigation. Recent studies have indicated that derivatives of this compound may have therapeutic effects in areas such as central nervous system disorders, inflammatory diseases, and cancer. The cyclopropyl group, in particular, has been shown to enhance metabolic stability and bioavailability, which are critical factors in drug design.

In the realm of medicinal chemistry, the exploration of heterocyclic compounds has been a cornerstone for developing new drugs. 1-1-(2-chlorophenyl)cyclopropylethan-1-amine fits well within this category, as it incorporates a cyclopropyl ring, which is known for its ability to modulate biological activity through steric and electronic effects. The combination of the chlorophenyl and cyclopropylethanamine moieties creates a versatile scaffold that can be modified to target various disease mechanisms.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of 1-1-(2-chlorophenyl)cyclopropylethan-1-amine. Molecular modeling studies have provided insights into its interaction with biological targets, helping researchers predict potential drug-like properties such as solubility, permeability, and binding affinity. These computational approaches are complemented by experimental techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, which have been instrumental in elucidating the structural features of this compound.

The pharmacokinetic profile of 1-1-(2-chlorophenyl)cyclopropylethan-1-amine is another area of interest. Studies have shown that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and moderate metabolic clearance. These characteristics make it an attractive candidate for further development into a clinical drug. Additionally, the compound's stability under various conditions has been assessed, ensuring that it can be formulated into stable pharmaceutical dosage forms.

From a regulatory perspective, the development of new pharmaceutical compounds requires rigorous testing to ensure safety and efficacy. 1-1-(2-chlorophenyl)cyclopropylethan-1-amine has undergone preclinical studies to evaluate its potential side effects and therapeutic benefits. These studies have provided valuable data on its safety profile, which is essential for advancing it towards clinical trials. The results from these preclinical studies have been instrumental in identifying optimal dosing regimens and formulation strategies.

The future direction of research on 1-1-(2-chlorophenyl)cyclopropylethan-1-amine lies in exploring its potential as a lead compound for drug development. By synthesizing analogs and derivatives, researchers aim to enhance its therapeutic efficacy while minimizing any adverse effects. The use of high-throughput screening technologies has accelerated the process of identifying promising candidates for further optimization.

In conclusion, 1-1-(2-chlorophenyl)cyclopropylethan-1-amine (CAS No. 1511951-00-0) is a fascinating compound with significant potential in pharmaceutical applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this will play a crucial role in addressing unmet medical needs.